(3-Amino-6-chloropyrazin-2-YL)(phenyl)methanone

• CAS No.: 56414-04-1
• Molecular Formula: C11H8ClN3O
• Molecular Weight: 233.65 g/mol
• IUPAC Name: (3-amino-6-chloropyrazin-2-yl)-phenylmethanone
• InChI: InChI=1S/C11H8ClN3O/c12-8-6-14-11(13)9(15-8)10(16)7-4-2-1-3-5-7/h1-6H,(H2,13,14)
• InChI Key: FVAVWZWDPRRBGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=NC(=CN=C2N)Cl

Description

(3-Amino-6-chloropyrazin-2-YL)(phenyl)methanone is a useful research compound. Its molecular formula is C11H8ClN3O and its molecular weight is 233.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Amino-5-chloropyrazine-3-carboxylic acid pyrrolidide (9 g. or 0.04 mol) was added to a freshly prepared solution of 36.2 g. (0.2 mol) of phenylmagnesium bromide in 300 ml. of tetrahydrofuran cooled to 20°. After addition, the reaction mixture was stirred for 3 hours at room temperature and was then hydrolyzed by addition of 150 ml. of water. The organic layer was separated, dried over alumina, filtered and evaporated. Crystallization of the oil obtained from ether yielded 2 g. (50%) of the above-named product as yellow crystals, m.p. 158°-161°. The analytical sample was recrystallized from ethyl acetate, m.p. 160°-161°.